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Compound of Interest

Compound Name: DL-Aspartic acid-3-13C

Cat. No.: B1602288 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential safety and logistical information for the handling and

disposal of DL-Aspartic acid-3-13C, a stable isotope-labeled amino acid. By adhering to these

procedures, you can maintain a safe laboratory environment while ensuring the integrity of your

research.

DL-Aspartic acid is not classified as a hazardous substance[1][2]. The stable isotope ¹³C is not

radioactive and does not require special handling precautions beyond those for the unlabeled

compound[3]. However, adherence to good laboratory practice is essential to minimize any

potential risks.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment to be used

when handling DL-Aspartic acid-3-13C. This is based on general laboratory safety protocols

for handling non-hazardous chemical powders[4][5][6].
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Protection Type Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles

To protect against flying

particles and accidental

splashes[4][6][7][8].

Hand Protection Nitrile or latex gloves
To prevent skin contact with

the chemical powder[4][5][7].

Body Protection Laboratory coat
To protect clothing and skin

from contamination[4][5][7].

Respiratory Protection

Not generally required under

normal use conditions with

adequate ventilation

To be used if dust is generated

and engineering controls are

insufficient.

Operational Plan: From Receipt to Disposal
This section outlines the standard operating procedure for handling DL-Aspartic acid-3-13C in

a laboratory setting.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a cool, dry, and well-ventilated area[1].

Keep the container tightly closed to prevent contamination.

2. Handling and Weighing:

Handle the compound in a well-ventilated area, such as a chemical fume hood, to minimize

inhalation of any airborne powder.

Wear the appropriate personal protective equipment as detailed in the table above.

Avoid direct contact with skin and eyes[1]. Do not breathe in the dust[1].

When weighing, use a spatula to transfer the powder and avoid creating dust.
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3. Solution Preparation:

When dissolving the compound, add the solid to the solvent slowly to prevent splashing.

Ensure the chosen solvent is compatible with the experimental protocol.

4. Experimental Use:

Follow the specific protocols for your experiment, maintaining the use of appropriate PPE

throughout.

Stable isotope-labeled amino acids are widely used in techniques like Stable Isotope

Labeling by Amino Acids in Cell Culture (SILAC) for quantitative proteomics[3][9][10][11].

Disposal Plan
As DL-Aspartic acid is not considered a hazardous waste, disposal is straightforward. However,

it is crucial to adhere to local, state, and federal regulations[12].

1. Unused Product:

Dispose of the solid compound in the regular laboratory chemical waste stream for non-

hazardous materials.

2. Contaminated Materials:

Dispose of any materials that have come into contact with the compound, such as gloves,

weighing paper, and pipette tips, in the appropriate laboratory waste container.

3. Spills:

In the event of a small spill, sweep up the solid material, taking care not to generate dust.

Place the spilled material in a sealed container for disposal.

Clean the spill area with a suitable solvent.
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Caption: Workflow for handling DL-Aspartic acid-3-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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